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Compound of Interest

Compound Name: C24H25ClFN3O2

Cat. No.: B12615158 Get Quote

Disclaimer: A compound with the precise molecular formula C24H25ClFN3O2 could not be

identified in publicly available chemical databases. Consequently, its IUPAC name and CAS

registry number are not available. This guide has been prepared using the closely related

compound, ethyl 4-[({1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-

yl}methyl)amino]benzoate (Molecular Formula: C24H22FN3O2), as a representative example

to illustrate the requested data presentation and technical documentation format.

Compound Identification
The following table summarizes the key identifiers for the representative compound, ethyl 4-

[({1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}methyl)amino]benzoate.

Identifier Value

IUPAC Name
ethyl 4-[({1-[(2-fluorophenyl)methyl]-1H-1,3-

benzodiazol-2-yl}methyl)amino]benzoate

Molecular Formula C24H22FN3O2

SMILES
CCOC(=O)c1ccc(cc1)NCc2nc3ccccc3n2Cc4ccc

cc4F

InChI Key DONNKEVWLHAFPC-UHFFFAOYSA-N
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For illustrative purposes, this section presents a hypothetical summary of biological data that

might be generated for a compound of this class. The data in the following table is purely

fictional and intended to demonstrate the requested data presentation format.

Assay Type Target Activity (IC50)

Kinase Inhibition Kinase X 0.15 µM

Kinase Inhibition Kinase Y 2.3 µM

Cell Proliferation Cancer Cell Line A 0.5 µM

Cell Proliferation Cancer Cell Line B 5.8 µM

Representative Experimental Protocol: Synthesis of
a Benzimidazole Derivative
The following is a general, representative protocol for the synthesis of a 1,2-disubstituted

benzimidazole derivative, which is the core scaffold of the example compound. This protocol is

based on established chemical literature for this class of compounds and is provided for

illustrative purposes.

Materials:

o-phenylenediamine

2-Fluorobenzaldehyde

Ethyl 4-(formylamino)benzoate

Glacial acetic acid

Sodium borohydride (NaBH4)

Methanol

Ethyl acetate
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Hexane

Procedure:

Synthesis of the Benzimidazole Core: A solution of o-phenylenediamine (1.0 eq) and 2-

fluorobenzaldehyde (1.0 eq) in glacial acetic acid is stirred at room temperature for 24 hours.

The resulting precipitate is filtered, washed with water, and dried to yield the 2-(2-

fluorophenyl)-1H-benzo[d]imidazole intermediate.

N-Alkylation: To a solution of the intermediate from step 1 (1.0 eq) in methanol, ethyl 4-

(formylamino)benzoate (1.1 eq) is added, followed by the portion-wise addition of sodium

borohydride (1.5 eq) at 0°C. The reaction mixture is stirred at room temperature for 12 hours.

Work-up and Purification: The reaction is quenched by the slow addition of water. The

methanol is removed under reduced pressure, and the aqueous layer is extracted with ethyl

acetate. The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, and concentrated. The crude product is purified by column chromatography on silica

gel using a hexane-ethyl acetate gradient to yield the final product.

Visualization of a Hypothetical Signaling Pathway
To fulfill the mandatory visualization requirement, the following diagram illustrates a

hypothetical signaling pathway that could be modulated by a kinase inhibitor. This diagram is

generated using the Graphviz DOT language and adheres to the specified formatting and color

contrast rules.

Hypothetical Kinase Inhibition Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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